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Introduction

The electrospray technique is a versatile and efficient method for fabricating polymeric

microspheres for controlled drug delivery.[1] This method utilizes electrostatic forces to atomize

a polymer solution, resulting in the formation of uniform micro-sized particles.[2] For poorly

water-soluble drugs like ketoprofen, a non-steroidal anti-inflammatory drug (NSAID),

encapsulation into microspheres can enhance its therapeutic efficacy by providing sustained

release and protecting the gastric mucosa from irritation.[3][4]

These application notes provide a detailed protocol for the preparation of ketoprofen-loaded

shellac microspheres (Keto-SLAC) using the electrospray technique, based on established

research. The protocol outlines the preparation of the polymer solution, the electrospraying

process, and subsequent characterization of the resulting microspheres.

Materials and Equipment

Materials: Ketoprofen, Shellac, Ethanol

Equipment: High-voltage DC power supply, Syringe pump, 5 mL syringe, 18G flat needle,

Aluminum foil (as a receiving plate), Magnetic stirrer, Water bath.
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1. Preparation of Ketoprofen-Shellac (Keto-SLAC) Solution

A transparent solution is prepared by dissolving shellac and ketoprofen in ethanol. The ratio of

ketoprofen to shellac is maintained at 1:10.[5][6]

Example for a 2.5% Shellac/Ketoprofen Solution:

Dissolve 2.5 g of shellac in 10 mL of ethanol.[5][6]

Add 0.25 g of ketoprofen to the shellac solution.[5][6]

Stir the mixture at 300 rpm in a water bath at 45°C for 1 hour until a transparent solution is

obtained.[5][6]

Prepare solutions with varying shellac concentrations (e.g., 25% to 65%) to investigate the

effect on microsphere morphology.[5][6]

2. Electrospraying Process

The prepared Keto-SLAC solution is then subjected to an electrospraying process to form

microspheres.

Pour the prepared Keto-SLAC solution into a 5 mL syringe fitted with an 18G flat needle.[5]

[6]

Mount the syringe on a syringe pump.

Connect the needle to the positive terminal of a high-voltage DC power supply.[5][6]

Place an aluminum foil, connected to the negative electrode, as the receiving plate at a set

distance from the needle tip.[5][6]

Set the process parameters as detailed in Table 1.

3. Characterization of Microspheres

The physical and chemical properties of the prepared microspheres are investigated to ensure

the successful encapsulation and desired characteristics.
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Morphology: The surface morphology and size distribution of the microspheres are examined

using Scanning Electron Microscopy (SEM).

Solid-State Characterization:

Differential Scanning Calorimetry (DSC): To determine the physical state of ketoprofen

within the microspheres. The disappearance of the sharp endothermic peak of crystalline

ketoprofen indicates its amorphous dispersion within the polymer matrix.[5][6]

X-ray Diffraction (XRD): To confirm the crystalline or amorphous nature of the

encapsulated drug. The absence of characteristic crystalline peaks of ketoprofen suggests

its successful amorphization.[5][6]

In Vitro Drug Release: The release profile of ketoprofen from the microspheres is studied

using a suitable dissolution apparatus. Studies have shown that ketoprofen can be released

in a sustained manner for up to 20-21 days.[5][7]

Biocompatibility: The cytotoxicity of the prepared microspheres is assessed using cell

viability assays such as CCK-8 and Lactate Dehydrogenase (LDH) assays on fibroblast cell

lines (e.g., NIH 3T3).[5][6]

Data Presentation
Table 1: Electrospray Process Parameters for Keto-SLAC Microsphere Preparation[5][6]

Parameter Value

Flow Rate 3 mL/h

Voltage 10 kV

Receiving Distance 15 cm and 30 cm

Ambient Temperature 25°C

Ambient Humidity 40% ± 5%

Table 2: Influence of Shellac Concentration and Receiving Distance on Microsphere

Characteristics[5][6]
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Shellac
Concentration

Receiving Distance
Microsphere
Morphology

Average Particle
Size

25% - 55% 15 cm
Smooth surface, no

agglomeration
Bimodal distribution

65% 15 cm
Spindle-like fibers

observed
-

25% 30 cm
Uniform size

distribution
27 µm

Visualization of Experimental Workflow
The following diagram illustrates the key steps involved in the preparation and characterization

of ketoprofen-loaded microspheres using the electrospray technique.
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Caption: Workflow for electrospray preparation and analysis of ketoprofen microspheres.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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